Cas no 849134-11-8 (N-(1-Cyanocyclohexyl)-2-[[4-methyl-5-(2-methyl-3-furanyl)-4H-1,2,4-triazol-3-yl]thio]propanamide)

• Product Name: N-(1-Cyanocyclohexyl)-2-[[4-methyl-5-(2-methyl-3-furanyl)-4H-1,2,4-triazol-3-yl]thio]propanamide
• CAS No: 849134-11-8
• MF: C₁₈H₂₃N₅O₂S
• MW: 373.47252202034
• CID: 5454918
• PubChem ID: 4819567
• Update Time: 2025-07-09

N-(1-Cyanocyclohexyl)-2-[[4-methyl-5-(2-methyl-3-furanyl)-4H-1,2,4-triazol-3-yl]thio]propanamide Chemical and Physical Properties

Names and Identifiers

• EN300-26689571
• AKOS007963962
• Z24323853
• N-(1-cyanocyclohexyl)-2-{[4-methyl-5-(2-methylfuran-3-yl)-4H-1,2,4-triazol-3-yl]sulfanyl}propanamide
• 849134-11-8
• N-(1-Cyanocyclohexyl)-2-[[4-methyl-5-(2-methyl-3-furanyl)-4H-1,2,4-triazol-3-yl]thio]propanamide

• Inchi： 1S/C18H23N5O2S/c1-12-14(7-10-25-12)15-21-22-17(23(15)3)26-13(2)16(24)20-18(11-19)8-5-4-6-9-18/h7,10,13H,4-6,8-9H2,1-3H3,(H,20,24)
• InChI Key： KBOAAMDBMAPUIQ-UHFFFAOYSA-N
• SMILES： C(NC1(C#N)CCCCC1)(=O)C(SC1N(C)C(C2C=COC=2C)=NN=1)C

Computed Properties

• Exact Mass: 373.15724617g/mol
• Monoisotopic Mass: 373.15724617g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 26
• Rotatable Bond Count: 5
• Complexity: 559
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 122Ų

Experimental Properties

• Density: 1.33±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• pka: 11.46±0.20(Predicted)

Additional information on N-(1-Cyanocyclohexyl)-2-[[4-methyl-5-(2-methyl-3-furanyl)-4H-1,2,4-triazol-3-yl]thio]propanamide

Introduction to N-(1-Cyanocyclohexyl)-2-[[4-methyl-5-(2-methyl-3-furanyl)-4H-1,2,4-triazol-3-yl]thio]propanamide and Its Significance in Modern Chemical Research

N-(1-Cyanocyclohexyl)-2-[[4-methyl-5-(2-methyl-3-furanyl)-4H-1,2,4-triazol-3-yl]thio]propanamide, a compound with the CAS number 849134-11-8, represents a fascinating subject of study in the realm of chemical biology and pharmaceutical development. This intricate molecular structure, characterized by its complex heterocyclic framework and functional groups, has garnered significant attention due to its potential applications in drug design and therapeutic intervention.

The compound's name itself provides a wealth of information about its chemical composition. The presence of N-(1-cyanocyclohexyl) indicates a cyano-substituted cyclohexyl group, which is known for its stability and ability to participate in various chemical reactions. This moiety is often employed in medicinal chemistry to enhance binding affinity and metabolic stability. On the other hand, the 2-[[4-methyl-5-(2-methyl-3-furanyl)-4H-1,2,4-triazol-3-yl]thio]propanamide segment suggests a more elaborate structure involving a thioether linkage and a triazol ring system. The triazol ring is particularly noteworthy, as it is frequently incorporated into bioactive molecules due to its ability to modulate biological pathways.

In recent years, there has been a surge in research focused on developing novel heterocyclic compounds with therapeutic potential. The triazol scaffold, in particular, has been extensively studied for its role in various pharmacological applications. For instance, derivatives of 1,2,4-triazole have shown promise as antimicrobial agents, antiviral drugs, and even as components in anticancer therapies. The specific modification of the triazol ring with 4-methyl-5-(2-methyl-3-furanyl) further tailors its chemical properties, making it an attractive candidate for further exploration.

The significance of this compound extends beyond its structural complexity. Its potential biological activity has been a subject of intense investigation. Preliminary studies suggest that N-(1-cyanocyclohexyl)-2-[[4-methyl-5-(2-methyl-3-furanyl)-4H-1,2,4-triazol-3-yl]thio]propanamide may exhibit properties that make it useful in modulating enzyme activity and receptor binding. These characteristics are crucial for developing drugs that can interact selectively with biological targets, thereby minimizing side effects and improving therapeutic efficacy.

The incorporation of the cyanocyclohexyl group into the molecule also contributes to its overall stability and reactivity profile. Cyanocyclohexyl groups are known to enhance the lipophilicity of compounds, which can improve their ability to cross biological membranes. This property is particularly important for drugs that need to reach their target sites within the body efficiently. Additionally, the thioether linkage provides a site for further chemical modification, allowing researchers to fine-tune the compound's properties as needed.

Recent advancements in computational chemistry have enabled more accurate predictions of molecular interactions and pharmacokinetic properties. These tools have been instrumental in guiding the design and synthesis of novel compounds like N-(1-cyanocyclohexyl)-2-[[4-methyl-5-(2-methyl-3-furanyl)-4H-1,2,4-triazol-3-yl]thio]propanamide. By leveraging these computational methods, researchers can identify potential lead compounds more rapidly and with greater precision. This approach has significantly accelerated the drug discovery process in recent years.

The potential applications of this compound are vast and span multiple therapeutic areas. In oncology, for example, there is growing interest in developing small molecules that can inhibit key pathways involved in cancer cell proliferation. The unique structure of N-(1-cyanocyclohexyl)-2-[[4-methyl-5-(2-methyl-3-furanyl)-4H-1,2,4-triazol-3-yl]thio]propanamide makes it a promising candidate for such applications. Its ability to interact with biological targets at the molecular level could lead to the development of novel anticancer agents.

In addition to oncology, this compound may also find utility in other therapeutic areas such as inflammation management and neurodegenerative diseases. The triazol scaffold has shown promise in modulating inflammatory responses by interacting with cytokine receptors and other signaling molecules. Furthermore, recent studies have suggested that certain heterocyclic compounds can help mitigate neurodegenerative processes by protecting against oxidative stress and inhibiting protein aggregation.

The synthesis of N-(1-cyanocyclohexyl)-2-[4-methyl--5-(2-methyl--3-furanyl)-4H-H,H,H-triazol-3-yyyyl]thio]propanamide presents unique challenges due to its complex structure. However， modern synthetic methodologies have made significant strides in addressing these challenges. Techniques such as transition metal-catalyzed cross-coupling reactions and palladium-mediated transformations have enabled the efficient construction of intricate molecular frameworks like this one. These advances have not only facilitated the synthesis of complex heterocyclic compounds but have also opened new avenues for drug discovery.

The future prospects for this compound are promising indeed。 As research continues， it is likely that new applications will be uncovered， further solidifying its importance in chemical biology and pharmaceutical development。 The ability to modify its structure while maintaining or enhancing its bioactivity makes it a versatile tool for researchers exploring new therapeutic strategies。